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Compound of Interest |

Compound Name: 2-Chloro-4'-iodobenzophenone
CAS No.: 890098-17-6
Cat. No.: B1615197
Get Quote
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Before any handling or disposal of 2-Chloro-4'-iodobenzophenone, a thorough understanding
of its hazard profile is paramount. This compound, like many halogenated organic molecules,
requires careful management due to its potential health and environmental risks.

A review of the Safety Data Sheet (SDS) reveals that 2-Chloro-4'-iodobenzophenone is
classified as harmful if swallowed and causes serious eye damage[1]. It is crucial to internalize
these risks not as deterrents, but as directives for proper handling and the consistent use of
personal protective equipment (PPE).

Table 1: Hazard Profile and Recommended Personal
Protective Equipment (PPE)

Hazard Statement GHS Classification Recommended PPE

Acute toxicity, Oral (Category Chemical-resistant gloves

Harmful if swallowed o
4) (e.g., nitrile), Lab coat

) Serious eye damage/eye )
Causes serious eye damage o Safety goggles or face shield
irritation (Category 1)
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The causality behind these PPE recommendations is straightforward: preventing accidental
ingestion and direct contact with the eyes. In the event of exposure, immediate and appropriate
first aid is critical.

Operational Blueprint for Disposal: A Step-by-Step
Protocol

The guiding principle for the disposal of 2-Chloro-4'-iodobenzophenone is that it must be
treated as hazardous waste. Under no circumstances should this chemical be disposed of
down the drain or in standard laboratory trash[2].

Segregation: The First Line of Defense

The cornerstone of proper chemical waste management is segregation. 2-Chloro-4'-
iodobenzophenone is a halogenated organic compound, containing both chlorine and iodine.
As such, it must be collected in a designated "Halogenated Organic Waste" container[2].

Why is segregation so critical?

o Disposal Method: Halogenated and non-halogenated organic wastes are treated differently.
Halogenated compounds require high-temperature incineration with specialized scrubbers to
neutralize the resulting acidic gases (like HCI and HI)[3]. Mixing these waste streams
complicates and increases the cost of disposal.

o Safety: Improper mixing of chemicals can lead to dangerous reactions. While 2-Chloro-4'-
iodobenzophenone is stable under normal conditions, its compatibility with other waste
materials is not guaranteed.

Waste Collection and Container Management

o Container Selection: Use only designated, compatible, and properly labeled hazardous
waste containers provided by your institution's Environmental Health and Safety (EHS)
department. These containers are typically made of materials like high-density polyethylene
(HDPE) that are resistant to a wide range of chemicals[4][5].

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "2-Chloro-4'-iodobenzophenone”[6][7]. Do not use
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abbreviations or chemical formulas. An accurate and up-to-date log of the container's
contents should be maintained.

e Solid Waste: Collect solid 2-Chloro-4'-iodobenzophenone waste, including any
contaminated weighing paper or spatulas, and place it directly into the designated
halogenated organic waste container[2].

e Liquid Waste: If 2-Chloro-4'-iodobenzophenone is in a solution, collect the liquid waste in a
separate, sealed container designated for halogenated organic liquids[2].

e Contaminated Labware:

o Disposable Items: Any disposable items that come into contact with the compound (e.g.,
gloves, pipette tips) should be placed in a sealed bag and disposed of in the solid
halogenated organic waste container.

o Reusable Glassware: Decontaminate reusable glassware by rinsing it with a suitable
solvent (e.g., acetone or ethanol) under a fume hood. The rinsate from this cleaning
process is also considered hazardous waste and must be collected in the halogenated
organic liquid waste container|[2].

Storage of Hazardous Waste

Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA)
[6]. This area should be:

e Secure: Under the control of laboratory personnel.
o Well-ventilated: To prevent the accumulation of any potential vapors.

e Provided with secondary containment: To contain any potential leaks or spills.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-4'-iodobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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